Cas no 2106494-06-6 (2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal)

• Product Name: 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal
• CAS No: 2106494-06-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6110427
• PubChem ID: 165587345
• Update Time: 2025-05-20

2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal
• EN300-1622277
• 2106494-06-6

• Inchi： 1S/C8H12N2OS/c1-6-9-10-7(12-6)4-8(2,3)5-11/h5H,4H2,1-3H3
• InChI Key： WOQFCSIITAZKGP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CC(C=O)(C)C

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal

Introduction to 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal (CAS No. 2106494-06-6)

2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 2106494-06-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a unique structural framework that combines a branched alkyl chain with a heterocyclic thiadiazole moiety, making it a versatile intermediate in the development of novel bioactive molecules.

The compound’s molecular structure comprises a 5-methyl-1,3,4-thiadiazole ring fused with a propanal side chain substituted at the 3-position. The presence of the thiadiazole moiety imparts particular electronic and steric properties that are highly valuable in medicinal chemistry. Thiadiazoles are well-documented scaffolds in drug discovery, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The 5-methyl substituent further modulates the reactivity and binding affinity of the thiadiazole ring, enhancing its utility as a pharmacophore.

In recent years, there has been growing interest in leveraging thiadiazole derivatives for their potential in addressing emerging therapeutic challenges. For instance, studies have highlighted the role of thiadiazole-based compounds in inhibiting kinases and other enzymes implicated in cancer progression. The aldehyde functionality in 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The rigid thiadiazole core provides structural stability, while the alkyl chain and aldehyde group allow for selective functionalization. Such structural features are particularly relevant in designing molecules that disrupt aberrant signaling pathways in diseases like Alzheimer’s and Parkinson’s. Recent advances in computational chemistry have further accelerated the discovery of thiadiazole-based drugs by predicting binding affinities and optimizing molecular architectures.

The 5-methyl group on the thiadiazole ring is particularly noteworthy for its influence on electronic distribution and metabolic stability. Computational studies suggest that this substituent enhances the compound’s solubility and bioavailability while maintaining strong binding interactions with biological targets. This balance is critical for drug candidates intended for oral administration or systemic delivery.

From a synthetic perspective, 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal offers an efficient entry point to more complex heterocycles through condensation reactions with various nucleophiles. The aldehyde group can be readily converted into esters, amides, or acyl chlorides, broadening its utility in library synthesis programs. Additionally, the thiadiazole moiety can undergo metal-catalyzed cross-coupling reactions, allowing for further diversification of the molecular structure.

Recent research has also explored the pharmacokinetic properties of thiadiazole derivatives using in silico modeling techniques. These studies indicate that compounds with similar structural motifs to 2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal exhibit favorable pharmacokinetic profiles when optimized correctly. This includes appropriate metabolic clearance rates and minimal interaction with cytochrome P450 enzymes.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly employing fragment-based drug design strategies to identify novel lead compounds. Thiadiazole derivatives, including this specific aldehyde derivative, represent promising candidates due to their demonstrated biological activity and synthetic tractability. The ability to modify key functional groups while maintaining core structural integrity makes this class of compounds highly adaptable for drug development pipelines.

In conclusion,2,2-dimethyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanal (CAS No. 2106494-06-6) stands out as a valuable intermediate in pharmaceutical chemistry. Its unique combination of structural features—namely the branched alkyl chain and substituted thiadiazole ring—makes it an attractive scaffold for developing next-generation bioactive molecules. As research continues to uncover new therapeutic applications for thiadiazole derivatives,this compound is poised to play a significant role in addressing unmet medical needs across multiple disease areas.